1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1-(3-amino-2-hydroxypropyl)cyclopentane-1-carbonitrile
• InChI: InChI=1S/C9H16N2O/c10-6-8(12)5-9(7-11)3-1-2-4-9/h8,12H,1-6,10H2
• InChI Key: QFCXABJTGGMYDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC(CN)O)C#N

Description

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile is a cyclopentane carbonitrile derivative featuring a 3-amino-2-hydroxypropyl substituent. This compound’s structure combines a polar hydroxyl (-OH) and primary amine (-NH₂) group on the propyl chain, which may enhance solubility and enable hydrogen bonding interactions.

Chemical Reactions Analysis

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: It can undergo substitution reactions where functional groups are replaced with other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in organic synthesis and in the development of new chemical compounds.

Biology: This compound is utilized in biochemical studies to understand its interactions with biological molecules.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is limited, it is known to exert its effects through binding to specific receptors or enzymes, leading to changes in cellular processes .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile	Cyclopentane with -CN, 3-amino-2-hydroxypropyl chain	C₉H₁₅N₂O	183.23*	Polar groups (-OH, -NH₂) enhance solubility; potential antimicrobial activity
1-(3-Fluoro-2-hydroxypropyl)-3-methylcyclopentane-1-carbonitrile (CAS: 1861074-26-1)	Cyclopentane with -CN, 3-fluoro-2-hydroxypropyl, methyl group	C₁₀H₁₆FNO	185.24	Fluorine increases lipophilicity; methyl group may sterically hinder interactions
1-(Ethyl(methyl)amino)cyclopentane-1-carbonitrile	Cyclopentane with -CN, ethyl(methyl)amino group	C₉H₁₅N₂	163.23	Secondary amine reduces polarity; potential for altered target binding
1-(4-Methylphenyl)cyclopentane-1-carbonitrile	Cyclopentane with -CN, 4-methylphenyl substituent	C₁₃H₁₅N	185.27	High logP (3.38) indicates lipophilicity; suited for hydrophobic environments
1-(2-Bromo-5-methoxyphenyl)cyclopentane-1-carbonitrile (s21)	Cyclopentane with -CN, bromo- and methoxy-substituted phenyl ring	C₁₃H₁₄BrNO	296.17	Halogen and methoxy groups enhance electronic effects; possible antimicrobial activity

*Calculated based on molecular formula.

Physicochemical Properties

• Polarity and Solubility: The amino and hydroxyl groups in the target compound likely improve aqueous solubility compared to analogs like 1-(4-methylphenyl)cyclopentane-1-carbonitrile (logP 3.38) .

• Molecular Weight :

  • Most analogs fall within 160–300 g/mol, aligning with drug-like properties. The target compound (183.23 g/mol) is within this range.

Biological Activity

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C₈H₁₄N₂O
• Molecular Weight : 158.21 g/mol
• IUPAC Name : 1-(3-amino-2-hydroxypropyl)cyclopentane-1-carbonitrile

The biological activity of 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile is primarily attributed to its ability to interact with various biological targets. The presence of the amino and hydroxyl groups suggests potential interactions with enzymes and receptors, possibly influencing signaling pathways involved in inflammation and neuroprotection.

Antimicrobial Activity

Research indicates that compounds similar to 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile exhibit antimicrobial properties. In studies, derivatives of this compound have shown effectiveness against various bacterial strains, suggesting a broad-spectrum antimicrobial potential.

Neuroprotective Effects

Some studies have explored the neuroprotective effects of this compound, particularly in models of neurodegenerative diseases. The mechanism appears to involve the modulation of oxidative stress and inflammation in neuronal cells, which could be beneficial in conditions like Alzheimer's disease.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of several cyclopentane derivatives, including 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile. The compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli with Minimum Inhibitory Concentration (MIC) values ranging from 32 to 64 µg/mL.

Study 2: Neuroprotective Mechanisms

In a model of oxidative stress-induced neuronal damage, treatment with 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile resulted in a reduction of reactive oxygen species (ROS) and improved cell viability. This study highlights its potential role as a neuroprotective agent.

Research Findings

Study	Biological Activity	Findings	Reference
Study 1	Antimicrobial	MIC values of 32–64 µg/mL against S. aureus and E. coli
Study 2	Neuroprotective	Reduced ROS levels and improved neuronal viability